Cas no 1784362-37-3 (2-[1-(3-Bromo-2-fluorophenyl)cyclopropyl]acetic acid)

2-[1-(3-Bromo-2-fluorophenyl)cyclopropyl]acetic acid is a fluorinated and brominated cyclopropyl acetic acid derivative with potential applications in pharmaceutical and agrochemical research. The compound features a cyclopropyl ring adjacent to a phenyl group substituted with bromine and fluorine, enhancing its reactivity and selectivity in synthetic pathways. The acetic acid moiety provides a versatile handle for further functionalization, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural rigidity and halogenated aromatic system may contribute to improved binding affinity in target interactions. This compound is particularly useful in medicinal chemistry for the development of novel therapeutic agents.
2-[1-(3-Bromo-2-fluorophenyl)cyclopropyl]acetic acid structure
1784362-37-3 structure
Product Name:2-[1-(3-Bromo-2-fluorophenyl)cyclopropyl]acetic acid
CAS No:1784362-37-3
MF:C11H10BrFO2
MW:273.098306179047
CID:5959467
PubChem ID:84809903
Update Time:2025-06-08

2-[1-(3-Bromo-2-fluorophenyl)cyclopropyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1905047
    • 1784362-37-3
    • 2-[1-(3-bromo-2-fluorophenyl)cyclopropyl]acetic acid
    • 2-[1-(3-Bromo-2-fluorophenyl)cyclopropyl]acetic acid
    • Inchi: 1S/C11H10BrFO2/c12-8-3-1-2-7(10(8)13)11(4-5-11)6-9(14)15/h1-3H,4-6H2,(H,14,15)
    • InChI Key: IEFVNKIHTQBYQY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1F)C1(CC(=O)O)CC1

Computed Properties

  • Exact Mass: 271.98482g/mol
  • Monoisotopic Mass: 271.98482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.3Ų

2-[1-(3-Bromo-2-fluorophenyl)cyclopropyl]acetic acid Pricemore >>

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Additional information on 2-[1-(3-Bromo-2-fluorophenyl)cyclopropyl]acetic acid

Introduction to 2-[1-(3-Bromo-2-fluorophenyl)cyclopropyl]acetic Acid (CAS No. 1784362-37-3)

2-[1-(3-Bromo-2-fluorophenyl)cyclopropyl]acetic acid, with the CAS number 1784362-37-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both bromo and fluoro substituents on the phenyl ring, combined with a cyclopropyl group, makes it a versatile scaffold for medicinal chemists.

The compound belongs to a class of molecules that exhibit promising biological activity. Recent studies have highlighted its potential in the development of novel therapeutic agents. The cyclopropyl moiety, in particular, is known for its ability to enhance binding affinity and selectivity, which is crucial for drug design. This feature has made 2-[1-(3-Bromo-2-fluorophenyl)cyclopropyl]acetic acid a valuable intermediate in the synthesis of various pharmacologically active compounds.

In the realm of drug discovery, the combination of 3-Bromo-2-fluorophenyl and cyclopropyl groups provides a rich chemical space for exploration. These structural elements have been shown to influence the pharmacokinetic properties of molecules, making them attractive for further optimization. Researchers have been particularly interested in its potential as a precursor for kinase inhibitors, given the importance of kinases in various disease pathways.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-[1-(3-Bromo-2-fluorophenyl)cyclopropyl]acetic acid. Machine learning models have been trained to predict biological activity, allowing for rapid identification of promising candidates. This approach has significantly accelerated the drug discovery process, making it possible to explore complex molecular structures with greater precision.

The synthesis of 1784362-37-3 involves multi-step organic reactions, each carefully designed to introduce the desired functional groups while maintaining high yield and purity. The bromo and fluoro substituents are particularly challenging to incorporate due to their reactivity and sensitivity to environmental conditions. However, recent improvements in synthetic methodologies have made it possible to achieve these transformations with greater ease.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical targets in drug development, and small molecules that can interact with them effectively can lead to novel therapeutic interventions. Studies have shown that derivatives of 2-[1-(3-Bromo-2-fluorophenyl)cyclopropyl]acetic acid can inhibit specific enzymes by binding to their active sites. This interaction can be fine-tuned by modifying the structure of the molecule, leading to compounds with enhanced potency and selectivity.

The pharmaceutical industry has been particularly interested in developing inhibitors for enzymes involved in cancer metabolism. Cancer cells often exhibit altered metabolic pathways that can be exploited for therapeutic gain. By targeting these pathways with small molecules like 1784362-37-3, researchers aim to disrupt cancer cell growth and survival. Preliminary studies have shown that certain derivatives of this compound can effectively inhibit key enzymes involved in cancer metabolism.

In addition to its potential as an anti-cancer agent, 2-[1-(3-Bromo-2-fluorophenyl)cyclopropyl]acetic acid has also been explored for its anti-inflammatory properties. Inflammation is a hallmark of many chronic diseases, including autoimmune disorders and neurodegenerative conditions. By inhibiting inflammatory pathways, this compound may offer a new therapeutic approach for managing these conditions.

The development of novel drug candidates is a complex process that involves extensive testing and validation. Animal models are commonly used to assess the safety and efficacy of new compounds before they are tested in humans. Initial studies with derivatives of 1784362-37-3 have shown promising results in animal models, suggesting that it may be a viable candidate for further clinical development.

The use of high-throughput screening technologies has further accelerated the discovery process for compounds like this one. These technologies allow researchers to test thousands of compounds simultaneously, identifying those with the most promising biological activity. This approach has been instrumental in identifying new leads for drug development and optimizing existing ones.

In conclusion, 2-[1-(3-Bromo-2-fluorophenyl)cyclopropyl]acetic acid (CAS No. 1784362-37-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents. With ongoing research and development, this compound holds great promise for addressing various diseases and improving patient outcomes.

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